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Compound Name: S
methoxyisonicotinamide

Cat. No.: B12953976

Get Quote

Executive Summary & Compound Profile

This guide provides a technical analysis of the solubility characteristics of 2-Bromo-6-

methoxyisonicotinamide, a functionalized pyridine derivative often employed as a scaffold in
medicinal chemistry (e.g., for kinase inhibitors or NAD+ biosynthesis modulators).

While specific solubility constants (

or

) for this intermediate are rarely indexed in public pharmacopeial databases, its
physicochemical behavior can be accurately predicted and managed through Structure-
Property Relationships (SPR) and verified via the protocols defined herein.

Physicochemical Identity

o Systematic Name: 2-Bromo-6-methoxy-pyridine-4-carboxamide

¢ Molecular Formula:
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e Molecular Weight: ~231.05 g/mol
 Structural Features:
o Core: Pyridine ring (aromatic, electron-deficient).
o H-Bond Donors (HBD): 2 (Amide
).
o H-Bond Acceptors (HBA): 4 (Pyridine

, Amide

, Methoxy
).

o Lipophilicity (Predicted LogP): ~1.2 — 1.6 (Moderate). The bromo and methoxy groups
increase lipophilicity compared to the parent isonicotinamide (LogP ~ -0.6).

Solubility in DMSO (Dimethyl Sulfoxide)
Theoretical Basis

DMSO is the primary solvent of choice for this compound, particularly for preparing high-
concentration stock solutions (e.g., for HTS or biological assays).

e Mechanism: DMSO is a polar aprotic solvent (

). It acts as a strong H-bond acceptor, effectively disrupting the intermolecular hydrogen
bond network of the amide crystal lattice. The polarizable sulfur atom also stabilizes the
electron-deficient pyridine ring and the polarizable bromine substituent.

o Prediction:Freely Soluble. Based on analogs (e.g., 2-Bromo-isonicotinamide), solubility is
expected to exceed 50 mg/mL (>200 mM).

Protocol: Preparation of 100 mM Stock Solution

Objective: Create a stable stock solution for biological testing.
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e Calculate Mass: For 10 mL of 100 mM solution:

» Weighing: Weigh ~231.1 mg of the solid into a tared, amber glass vial (to protect from
potential photolysis of the C-Br bond).

e Solvent Addition: Add 8 mL of anhydrous DMSO (Grade: ACS Spectrophotometric or
equivalent).

» Dissolution: Vortex for 30—60 seconds. The solution should become clear and colorless.
o Troubleshooting: If particles persist (rare), sonicate at 35°C for 5 minutes.
e Final Volume: Adjust volume to exactly 10 mL with DMSO.

o Storage: Store at -20°C. DMSO is hygroscopic; seal with Parafilm under argon/nitrogen if
possible.

Solubility in Methanol (MeOH)
Theoretical Basis

Methanol is a secondary solvent, useful for transfers, LC-MS sample preparation, and
recrystallization.

e Mechanism: Methanol is a polar protic solvent. It can solvate the amide group via both H-
bond donation and acceptance. However, the presence of the lipophilic bromine atom may
slightly reduce solubility compared to the non-halogenated parent.

» Prediction:Soluble. Expected solubility range: 10 — 30 mg/mL.

e Thermodynamics: Solubility will be highly temperature-dependent. This property makes
methanol (or MeOH/Water mixtures) an excellent candidate for recrystallization purification.

Application: Recrystallization Potential

If the compound contains non-polar impurities, methanol is an effective purification medium.

» Hot Filtration: Dissolve the crude solid in boiling methanol until saturation.
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e Cooling: Slowly cool to 4°C. The bromo-methoxy substitution aids in crystal lattice formation,
often yielding high-purity needles or plates.

Experimental Determination Protocols

Since batch-to-batch polymorphic variations can alter solubility, the following self-validating

workflows are recommended to determine exact values.

Workflow Visualization

The following diagram outlines the decision process for solvent selection and solubility

determination.
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Figure 1: Decision matrix for solubility determination and solvent selection.
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Quantitative Protocol (HPLC Method)

For precise solubility data (e.g., for formulation), use this standard operating procedure (SOP).

e Saturation: Add excess 2-Bromo-6-methoxyisonicotinamide to 1 mL of solvent (DMSO or
MeOH) in a sealed vial.

» Equilibration: Shake/stir at 25°C for 24 hours.
 Filtration: Filter the suspension through a 0.22 um PTFE syringe filter.

o Note: Do not use Nylon filters with DMSO as they may extract impurities.
 Dilution: Dilute the filtrate 1:100 with Mobile Phase (e.g., Water/Acetonitrile 50:50).

e Quantification: Inject onto HPLC (C18 Column, UV detection at 254 nm). Calculate
concentration against a known standard curve.

Summary Data Table

Parameter DMSO Methanol Water (PBS pH 7.4)
N _ High (Estimated >50 Moderate (Estimated
Solubility Rating Low (< 1 mg/mL)
mg/mL) 10-30 mg/mL)
) Stock solutions, Recrystallization, LC- Aqueous dilution (max
Primary Use i )
Biological assays MS prep <1% DMSO)
- Good (Store -20°C, Moderate (Avoid Poor (Precipitation
Stability ] ]
Dark) evaporation) risk)
) Yes (Max 40°C for Yes (Reflux for
Heating Allowed? ) ) o N/A
dissolution) purification)
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e Gaylord Chemical.DMSO Solubility Data: Organic & Inorganic Compounds (Bulletin 102).[1]
Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. scribd.com [scribd.com]

» To cite this document: BenchChem. [Technical Guide: Solubility Profile and Characterization
of 2-Bromo-6-methoxyisonicotinamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12953976/docs#technical-guide-solubility-profile-
and-characterization-of-2-bromo-6-methoxyisonicotinamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.scribd.com/doc/94748957/Solubility-in-DMSO
https://www.gaylordchemical.com/literature/dmso-solubility-data/
https://www.benchchem.com/product/b12953976?utm_src=pdf-custom-synthesis#bc-rfq
https://www.scribd.com/doc/94748957/Solubility-in-DMSO
https://www.benchchem.com/product/b12953976/docs#technical-guide-solubility-profile-and-characterization-of-2-bromo-6-methoxyisonicotinamide
https://www.benchchem.com/product/b12953976/docs#technical-guide-solubility-profile-and-characterization-of-2-bromo-6-methoxyisonicotinamide
https://www.benchchem.com/product/b12953976/docs#technical-guide-solubility-profile-and-characterization-of-2-bromo-6-methoxyisonicotinamide
https://www.benchchem.com/product/b12953976/docs#technical-guide-solubility-profile-and-characterization-of-2-bromo-6-methoxyisonicotinamide
https://www.benchchem.com/product/b12953976?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12953976?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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